- Design, Synthesis, and Evaluation of the Highly Selective and Potent G-Protein-Coupled Receptor Kinase 2 (GRK2) Inhibitor for the Potential Treatment of Heart Failure, Journal of Medicinal Chemistry, 2017, 60(16), 6942-6990
Cas no 89830-71-7 (4-Pyridinecarboximidic acid,Hydrazide)
4-Pyridinecarboximidic acid hydrazide is a versatile heterocyclic compound featuring both pyridine and hydrazide functional groups. Its structure enables applications in coordination chemistry, serving as a ligand for metal complexes due to its chelating properties. The compound is also valuable in organic synthesis, particularly in the preparation of heterocyclic derivatives and pharmacologically active intermediates. Its hydrazide moiety offers reactivity for condensation reactions, facilitating the formation of hydrazones and other derivatives. The pyridine ring enhances stability and influences electronic properties, making it useful in catalysis and material science. This compound is characterized by its high purity and consistent performance in research and industrial applications.
89830-71-7 structure
Product Name:4-Pyridinecarboximidic acid,Hydrazide
CAS No:89830-71-7
MF:C6H8N4
MW:136.15452003479
CID:712361
Update Time:2025-10-29
4-Pyridinecarboximidic acid,Hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboximidicacid, hydrazide
- N'-aminopyridine-4-carboximidamide
- Isonicotinamide,hydrazone (6CI)
- Isonicotinamidrazon
- isonicotinamidrazone
- Isonicotinimidic acid,hydrazide (7CI)
- Isonicotinsaeure-amidrazon
- Pyridine-4-carbohydrazonamide
- pyridine-4-carboxamidrazone
- pyridine-4-carboxyamidorazone
- pyridine-4-carboxylic acid amidrazone
- Isonicotinamide, hydrazone (6CI)
- Isonicotinimidic acid, hydrazide (7CI)
- N-Aminopyridine-4-carboximidamide
- 4-Pyridinecarboximidic acid,Hydrazide
-
- Inchi： 1S/C6H8N4/c7-6(10-8)5-1-3-9-4-2-5/h1-4H,8H2,(H2,7,10)
- InChI Key： SMBOKVZNCISDCP-UHFFFAOYSA-N
- SMILES： N=C(C1C=CN=CC=1)NN
Computed Properties
- Exact Mass: 136.07500
Experimental Properties
- PSA: 74.79000
- LogP: 1.06120
4-Pyridinecarboximidic acid,Hydrazide Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Pyridinecarboximidic acid,Hydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P225940-2.5mg |
4-Pyridinecarboximidic acid,Hydrazide |
89830-71-7 | 2.5mg |
$ 200.00 | 2022-06-03 | ||
| TRC | P225940-5mg |
4-Pyridinecarboximidic acid,Hydrazide |
89830-71-7 | 5mg |
$ 370.00 | 2022-06-03 | ||
| TRC | P225940-10mg |
4-Pyridinecarboximidic acid,Hydrazide |
89830-71-7 | 10mg |
$ 585.00 | 2022-06-03 |
4-Pyridinecarboximidic acid,Hydrazide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Diethyl ether , Ethanol ; 0 °C; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Water ; 24 h, rt
Reference
- Isomeric clusters [HOs3(CO)10(C18H11N6)] obtained from the reaction of [Os3(CO)10(CH3CN)2] with new tris-pyridyl-1,2,4-triazines, Inorganica Chimica Acta, 2012, 383, 125-131
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Ethanol
Reference
- Preparation of nonsubstituted amidrazones, Recueil des Travaux Chimiques des Pays-Bas et de la Belgique, 1955, 74, 257-62
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1)
Reference
- Three-Component Reaction of 3,3-Difluorocyclopropenes, s-Tetrazines, and (benzo) Pyridines, Journal of Organic Chemistry, 2021, 86(1), 1037-1052
Production Method 5
Reaction Conditions
Reference
- Design and synthesis of phosphonate inhibitors of glutamine synthetase, Journal of Medicinal Chemistry, 1987, 30(11), 2062-7
Production Method 6
Reaction Conditions
1.1 Reagents: Hydrazine
Reference
- Synthesis and antibacterial activity of aminoguanidine and amidrazone derivatives, European Journal of Medicinal Chemistry, 1986, 21(6), 467-74
4-Pyridinecarboximidic acid,Hydrazide Raw materials
4-Pyridinecarboximidic acid,Hydrazide Preparation Products
4-Pyridinecarboximidic acid,Hydrazide Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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